Cas no 2137484-77-4 (1-Amino-3-ethoxy-4-methylcyclohexane-1-carboxylic acid)

• Product Name: 1-Amino-3-ethoxy-4-methylcyclohexane-1-carboxylic acid
• CAS No: 2137484-77-4
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 5866780
• PubChem ID: 165491033
• Update Time: 2025-08-04

1-Amino-3-ethoxy-4-methylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-ethoxy-4-methylcyclohexane-1-carboxylic acid
• 2137484-77-4
• EN300-1159237
• 1-Amino-3-ethoxy-4-methylcyclohexane-1-carboxylic acid

• Inchi： 1S/C10H19NO3/c1-3-14-8-6-10(11,9(12)13)5-4-7(8)2/h7-8H,3-6,11H2,1-2H3,(H,12,13)
• InChI Key： DKDDGXHDOURCCB-UHFFFAOYSA-N
• SMILES： O(CC)C1CC(C(=O)O)(CCC1C)N

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 72.6Ų

Additional information on 1-Amino-3-ethoxy-4-methylcyclohexane-1-carboxylic acid

Introduction to 1-Amino-3-ethoxy-4-methylcyclohexane-1-carboxylic acid (CAS No. 2137484-77-4)

1-Amino-3-ethoxy-4-methylcyclohexane-1-carboxylic acid, with the chemical identifier CAS No. 2137484-77-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This cyclic amino acid derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular medicine. The presence of both amino and carboxylic acid functional groups, coupled with an ethoxy and methyl substituents on the cyclohexane ring, imparts distinct chemical properties that make it a valuable scaffold for further chemical manipulation and biological investigation.

The compound’s structural motif is reminiscent of natural products found in various biological systems, suggesting possible roles in modulating enzymatic pathways or interacting with specific protein targets. In recent years, there has been growing interest in the development of non-proteinogenic amino acids as building blocks for novel therapeutic agents. 1-Amino-3-ethoxy-4-methylcyclohexane-1-carboxylic acid represents an example of such a derivative, offering a promising platform for the design of molecules with tailored physicochemical properties.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The cyclohexane ring provides a rigid yet flexible backbone that can be modified through various chemical transformations, including nucleophilic substitutions, reductions, and oxidations. These reactions allow chemists to introduce additional functional groups or alter the stereochemistry of the molecule, enabling the creation of libraries of derivatives for high-throughput screening.

In the realm of medicinal chemistry, 1-Amino-3-ethoxy-4-methylcyclohexane-1-carboxylic acid has been explored as a potential intermediate in the synthesis of bioactive molecules. Its structural features suggest compatibility with pharmacophores involved in central nervous system (CNS) drug development, particularly those targeting neurotransmitter receptors or ion channels. Preliminary studies have indicated that derivatives of this compound may exhibit modulatory effects on certain neural pathways, making them candidates for further investigation in models of neurological disorders.

The carboxylic acid group in 1-Amino-3-ethoxy-4-methylcyclohexane-1-carboxylic acid offers opportunities for amide bond formation, a common strategy in drug design to enhance solubility and binding affinity. Similarly, the amino group can be utilized for coupling reactions with other pharmacophores or for derivatization into amides, esters, or other functional forms. These modifications are crucial for optimizing pharmacokinetic profiles and improving target engagement.

Recent advancements in computational chemistry have further enhanced the utility of 1-Amino-3-ethoxy-4-methylcyclohexane-1-carboxylic acid as a scaffold. Molecular modeling studies have demonstrated its potential to interact with specific binding pockets in proteins associated with inflammatory responses and metabolic diseases. These insights have guided the design of novel analogs aimed at modulating disease-related pathways.

The synthesis of 1-Amino-3-ethoxy-4-methylcyclohexane-1-carboxylic acid itself presents an interesting challenge due to its complex stereochemistry. Traditional synthetic routes often involve multi-step sequences that require careful control over reaction conditions to achieve high yields and enantiopurity. However, recent innovations in asymmetric synthesis have made it possible to construct this molecule more efficiently, paving the way for larger-scale production and exploration.

From a biological perspective, the ethoxy and methyl substituents on the cyclohexane ring may influence both metabolic stability and binding interactions. The ethoxy group can participate in hydrogen bonding or hydrophobic interactions depending on its local environment, while the methyl group can serve as a steric anchor or hydrophobic moiety. These features make 1-Amino-3-ethoxy-4-methylcyclohexane-1-carboxylic acid a versatile building block for designing molecules with tailored biological activity.

In conclusion, 1-Amino-3-ethoxy-4-methylcyclohexane-1-carboxylic acid (CAS No. 2137484-77-4) represents a promising compound in pharmaceutical research due to its unique structural features and synthetic flexibility. Its potential applications span across multiple therapeutic areas, particularly those involving CNS disorders and metabolic diseases. As research continues to uncover new synthetic methodologies and biological insights, this compound is poised to play an increasingly important role in drug discovery efforts worldwide.